Cas no 5406-39-3 (3-(p-Tolyl)propan-1-ol)

• Product Name: 3-(p-Tolyl)propan-1-ol
• CAS No: 5406-39-3
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD01117651
• CID: 371152
• PubChem ID: 221893
• Update Time: 2025-04-19

3-(p-Tolyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol,4-methyl-
• 3-(4-methylphenyl)propanol
• 3-P-TOLYL-PROPAN-1-OL
• 4-Methyl-benzenepropanol
• NSC-7002
• 3-P-tolylpropan-1-ol
• CS-0281598
• 5406-39-3
• SB84089
• NSC7002
• FT-0694846
• EN300-1232130
• SCHEMBL80441
• MFCD01117651
• 3-(p-methylphenyl)propan-1-ol
• 3-(p-Tolyl)propan-1-ol
• AKOS005217796
• F79850
• 3-(4-methylphenyl)propan-1-ol
• DTXSID00968893
• Benzenepropanol, 4-methyl-
• 3-(4-methylphenyl)-propane-1-ol
• 3-p-tolyl-propane-1-ol
• 3-(p-methylphenyl) propan-1-ol
• 3-(p -methylphenyl)propan-1-ol
• 3-(4-Methylphenyl)-1-propanol #
• 3-(4-Methylphenyl)-1-propanol

• MDL： MFCD01117651
• Inchi： 1S/C10H14O/c1-9-4-6-10(7-5-9)3-2-8-11/h4-7,11H,2-3,8H2,1H3
• InChI Key： NJIRMTSCELFREO-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 150.10400
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.984
• Boiling Point: 256.2°Cat760mmHg
• Flash Point: 112.6°C
• Refractive Index: 1.608
• PSA: 20.23000
• LogP: 1.91990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes